Cas no 1340033-00-2 ((3-Methylthietan-3-yl)methanamine)

• Product Name: (3-Methylthietan-3-yl)methanamine
• CAS No: 1340033-00-2
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 1067583
• PubChem ID: 71299016
• Update Time: 2025-06-12

(3-Methylthietan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Methylthietan-3-yl)methanamine
• SCHEMBL14690300
• EN300-1705752
• 1340033-00-2

• MDL： MFCD19982777
• Inchi： 1S/C5H11NS/c1-5(2-6)3-7-4-5/h2-4,6H2,1H3
• InChI Key： ACIIRSPQXCPSAH-UHFFFAOYSA-N
• SMILES： S1CC(C)(CN)C1

Computed Properties

• Exact Mass: 117.06122053g/mol
• Monoisotopic Mass: 117.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.3Ų

Additional information on (3-Methylthietan-3-yl)methanamine

Chemical Profile of (3-Methylthietan-3-yl)methanamine (CAS No. 1340033-00-2)

(3-Methylthietan-3-yl)methanamine, identified by its CAS number 1340033-00-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic amine features a thietane core substituted with a methyl group at the 3-position, linked to a methanamine moiety. The unique structural framework of this compound makes it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of (3-Methylthietan-3-yl)methanamine encompasses a sulfur-containing five-membered ring, which is a common motif in biologically active compounds. The presence of the sulfur atom introduces electronic and steric properties that can influence the compound's interactions with biological targets. This structural feature has garnered attention in recent years due to its potential role in modulating enzyme activity and receptor binding.

In the realm of pharmaceutical research, derivatives of thietane-based compounds have been explored for their pharmacological properties. Specifically, the amine functional group in (3-Methylthietan-3-yl)methanamine provides a site for further chemical modification, enabling the synthesis of analogs with tailored biological activities. Such modifications are crucial for optimizing drug-like properties such as solubility, metabolic stability, and target specificity.

Recent studies have highlighted the significance of sulfur-containing heterocycles in drug discovery. Compounds like (3-Methylthietan-3-yl)methanamine have been investigated for their potential applications in treating various therapeutic areas, including central nervous system disorders and inflammatory conditions. The thietane ring's ability to engage with biological systems has led to its incorporation into several lead compounds undergoing preclinical evaluation.

The synthesis of (3-Methylthietan-3-yl)methanamine involves multi-step organic transformations, typically starting from commercially available precursors. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and cyclization techniques, have been employed to construct the thietane core efficiently. These synthetic approaches ensure high yields and purity, which are essential for downstream applications in medicinal chemistry.

The pharmacokinetic profile of (3-Methylthietan-3-yl)methanamine is another critical aspect that has been examined in recent research. Studies indicate that the compound exhibits moderate oral bioavailability and reasonable tissue distribution, suggesting its potential as a viable drug candidate. Additionally, its metabolic stability has been assessed through in vitro studies, providing insights into its potential clearance pathways in vivo.

In conclusion, (3-Methylthietan-3-yl)methanamine (CAS No. 1340033-00-2) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a significant role in the discovery of next-generation drugs.